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Compound of Interest

7-Bromo-1,2,3,4-
Compound Name: tetrahydroisoquinoline

hydrochloride

Cat. No.: B1521073

\ J

7-Bromo-1,2,3,4-tetrahydroisoquinoline hydrochloride is classified as hazardous.[4] The
primary routes of exposure are inhalation, skin contact, eye contact, and ingestion. The
Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides a
universal framework for communicating these hazards.

The signal word for this compound is "Warning".[4][5]
GHS Hazard Pictogram:
o lalt text

Table 1: GHS Hazard Statements
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Practical Implication in the

Code Hazard Statement
Lab

Ingestion of even small
. quantities can cause
H302 Harmful if swallowed . .
illness. Do not eat, drink,

or smoke in the lab.[5]

The compound can be
) ) ] absorbed through the skin,
H312 Harmful in contact with skin ) ] )
causing systemic effects. Avoid

all skin contact.[5]

Direct contact can lead to
H315 Causes skin irritation redness, itching, or

inflammation.[5][6]

Direct contact with eyes can
H319 Causes serious eye irritation cause significant, potentially
painful, irritation.[5][6]

Inhaling dust or aerosols can
H332 Harmful if inhaled be harmful to the respiratory
system.[5]

| H335 | May cause respiratory irritation | Inhalation may lead to coughing, sneezing, and
irritation of the nasal passages and throat.[4][6][7] |

Toxicological Profile: Understanding the Risks

The GHS classification provides a clear warning about the acute toxicity and irritant properties
of this compound. While comprehensive toxicological data, such as carcinogenicity and
reproductive toxicity, is not widely available, the existing information mandates a cautious
approach.[4][8] The primary concern for researchers is acute exposure.

Routes of Exposure and Target Organs: The compound poses a risk through multiple exposure
routes, each affecting specific organs. The diagram below illustrates the primary pathways and
the physiological systems at immediate risk.
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Caption: Routes of exposure and primary organ systems affected.

Physical and Chemical Properties for Risk
Assessment

Understanding the physical state and properties of a chemical is fundamental to assessing risk.
A low melting point, for instance, suggests a substance could unexpectedly liquefy in a warm
environment, altering spill dynamics and exposure risk.

Table 2: Physicochemical Data
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Property Value Source
CAS Number 220247-73-4 [2][5]1[9]
Molecular Formula CoH10BrN « HCI [2]
Molecular Weight 248.55 g/mol [2]
Appearance White to yellow solid [4]
Melting Point 32-35°C/89.6 - 95 °F [4][6]

| Solubility | Insoluble in water |[6] |

Expert Insight: The compound's classification as a solid with a low melting point is critical. It
should be handled as a powder with the potential to generate airborne dust. Furthermore, its
insolubility in water means that spills should not be flushed with water into drainage systems;
instead, they require mechanical cleanup.

Safe Handling and Engineering Controls

A systematic approach to handling is essential. The following workflow minimizes exposure by
integrating engineering controls and best practices at each step.
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2. Weighing
- Perform inside fume hood
- Use draft shield
- Handle with care to avoid dust

3. Transfer/Addition
- Add slowly to solvent
- Keep sash at lowest practical height
- Rinse weighing vessel into reaction

4. Cleanup & Decontamination
- Decontaminate spatula/surfaces
- Dispose of contaminated items in hazardous waste

5. Storage
- Tightly seal container
- Return to designated locked storage
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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